Cas no 847685-01-2 (4,5-Difluoro-2-iodoaniline)

4,5-Difluoro-2-iodoaniline structure
4,5-Difluoro-2-iodoaniline structure
Product Name:4,5-Difluoro-2-iodoaniline
CAS No:847685-01-2
MF:C6H4F2IN
MW:255.003940582275
MDL:MFCD03095321
CID:844262
PubChem ID:12181913
Update Time:2025-09-20

4,5-Difluoro-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

    • 4,5-Difluoro-2-iodoaniline
    • 2-Iodo-4,5-Difluoroaniline
    • 2-Iodo-4,5-Difluoroaniline 4,5-Difluoro-2-iodoaniline
    • Benzenamine, 4,5-difluoro-2-iodo-
    • 4,5-difluoro-2-iodobenzenaMine
    • 4,5-difluoro-2-iodo-phenylamine
    • XBOMEOMTVVEEDW-UHFFFAOYSA-N
    • 3043AC
    • NE25974
    • AS05354
    • CM11426
    • AM61655
    • SY041071
    • Z1272739408
    • 4,5-Difluoro-2-iodobenzenamine (ACI)
    • 4,5-difluoro-2-iodo-aniline
    • CS-0035710
    • AKOS016005657
    • DB-331834
    • MFCD03095321
    • 847685-01-2
    • DS-18334
    • SCHEMBL1093491
    • EN300-95078
    • Z1269205743
    • DTXSID90479448
    • MDL: MFCD03095321
    • Inchi: 1S/C6H4F2IN/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2
    • InChI Key: XBOMEOMTVVEEDW-UHFFFAOYSA-N
    • SMILES: FC1C(F)=CC(N)=C(I)C=1

Computed Properties

  • Exact Mass: 254.93565g/mol
  • Monoisotopic Mass: 254.93565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 2.086
  • Melting Point: No data available
  • Boiling Point: 258.3±40.0℃ at 760 mmHg
  • Flash Point: 110℃
  • Vapor Pressure: No data available

4,5-Difluoro-2-iodoaniline Security Information

4,5-Difluoro-2-iodoaniline Pricemore >>

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4,5-Difluoro-2-iodoaniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Iodine chloride Solvents: Acetic acid ;  0.5 h, rt
Reference
Highly convergent synthesis of a rebeccamycin analog with benzothioeno(2,3-a)pyrrolo(3,4-c)carbazole as the aglycone
Wang, Jianji; Soundarajan, Nachimuthu; Liu, Nian; Zimmermann, Kurt; Naidu, B. Narasimhulu, Tetrahedron Letters, 2005, 46(6), 907-910

Production Method 2

Reaction Conditions
1.1 Reagents: Imidazole ,  Potassium tert-butoxide Solvents: Water ;  1 min, rt; 30 min, 20 °C
Reference
Structure-based optimization of orally active & reversible MetAP-2 inhibitors maintaining a tight 'molecular budget'
Hirst, David J. ; Brandt, Martin; Bruton, Gordon; Christodoulou, Erica; Cutler, Leanne; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(21),

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Solvents: Water ;  3 h, 70 °C
Reference
Synthesis of polyfluorinated ortho-alkynylanilines
Politanskaya, Larisa V.; Chuikov, Igor P.; Kolodina, Ekaterina A.; Shvartsberg, Mark S.; Shteingarts, Vitalij D., Journal of Fluorine Chemistry, 2012, 135, 97-107

Production Method 4

Reaction Conditions
1.1 Reagents: Acetic acid ,  N-Iodosuccinimide ;  1 h, rt
Reference
New indolo[1,2-c]quinazolines for single-crystal field-effect transistor: A united experimental and theoretical studies
Puli, Venkat Swamy; Kilaru, Suresh; Bhongiri, Yadagiri; Marri, Sreenath Reddy; Tripathi, Anuj; et al, Journal of Physical Organic Chemistry, 2021, 34(12),

Production Method 5

Reaction Conditions
Reference
Palladium-Catalyzed Chloroimination of Imidoyl Chlorides to a Triple Bond: An Intramolecular Reaction Leading to 4-Chloroquinolines
Isobe, Akira; Takagi, Jun; Katagiri, Toshimasa; Uneyama, Kenji, Organic Letters, 2008, 10(13), 2657-2659

4,5-Difluoro-2-iodoaniline Raw materials

4,5-Difluoro-2-iodoaniline Preparation Products

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